Cas no 51814-40-5 (Benzaldehyde, 5-methoxy-2,4-dimethyl-)

• Product Name: Benzaldehyde, 5-methoxy-2,4-dimethyl-
• CAS No: 51814-40-5
• Molecular Formula: C₁₀H₁₂O₂
• Molecular Weight: 164.201083183289
• CID: 5074655
• PubChem ID: 57756016

Benzaldehyde, 5-methoxy-2,4-dimethyl- Properties

Names and Identifiers

• Benzaldehyde, 5-methoxy-2,4-dimethyl-

• InChIKey： SSBIODGYQFXYTK-UHFFFAOYSA-N
• Inchi： 1S/C10H12O2/c1-7-4-8(2)10(12-3)5-9(7)6-11/h4-6H,1-3H3
• SMILES： O(C)C1C=C(C=O)C(C)=CC=1C

Computed Properties

• Exact Mass: 164.083729621g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.083729621g/mol
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives